Cas no 175459-13-9 (6-Chloro-2-methyl-3-(trifluoromethyl)aniline)

6-Chloro-2-methyl-3-(trifluoromethyl)aniline is a fluorinated aromatic amine with the molecular formula C8H7ClF3N. This compound features a chloro substituent at the 6-position, a methyl group at the 2-position, and a trifluoromethyl group at the 3-position of the aniline ring. The presence of both electron-withdrawing (chloro and trifluoromethyl) and electron-donating (methyl) groups imparts unique electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro substituent provides reactivity for further functionalization. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in cross-coupling reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura coupling. Its structural features make it particularly useful in the development of bioactive molecules, including herbicides and pharmaceutical candidates targeting CNS disorders.

6-Chloro-2-methyl-3-(trifluoromethyl)aniline structure

175459-13-9 structure

Product Name:6-Chloro-2-methyl-3-(trifluoromethyl)aniline

CAS No:175459-13-9

MF:C₈H₇ClF₃N

MW:209.596091508865

CID:112065

PubChem ID:21840876

Update Time:2025-07-02

6-Chloro-2-methyl-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-2-methyl-3-(trifluoromethyl)aniline
- 3-AMINO-4-CHLORO-2-METHYLBENZOTRIFLUORIDE
- Benzenamine,6-chloro-2-methyl-3-(trifluoromethyl)-
- SCHEMBL8321579
- SB78574
- QWSHLGVLTIQHMH-UHFFFAOYSA-N
- MFCD09039182
- A848090
- D87941
- 175459-13-9
- 6-Chloro-2-methyl-3-trifluoromethyl-phenylamine
- Benzenamine, 6-chloro-2-methyl-3-(trifluoromethyl)-
- DTXSID40618704
- MDL： MFCD09039182
- Inchi： 1S/C8H7ClF3N/c1-4-5(8(10,11)12)2-3-6(9)7(4)13/h2-3H,13H2,1H3
- InChI Key： QWSHLGVLTIQHMH-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(F)(F)F)=C(C)C=1N

Computed Properties

Exact Mass: 209.02200
Monoisotopic Mass: 209.0219114g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.02000
LogP: 3.83060

6-Chloro-2-methyl-3-(trifluoromethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010015529-1g	6-Chloro-2-methyl-3-(trifluoromethyl)aniline	175459-13-9	97%	1g	1,445.30 USD	2021-07-05
Crysdot LLC	CD12132307-1g	6-Chloro-2-methyl-3-(trifluoromethyl)aniline	175459-13-9	95+%	1g	$470	2024-07-24

6-Chloro-2-methyl-3-(trifluoromethyl)aniline Related Literature

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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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3. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 6-Chloro-2-methyl-3-(trifluoromethyl)aniline

Recent Advances in the Application of 6-Chloro-2-methyl-3-(trifluoromethyl)aniline (CAS: 175459-13-9) in Chemical Biology and Pharmaceutical Research

The compound 6-Chloro-2-methyl-3-(trifluoromethyl)aniline (CAS: 175459-13-9) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Its unique trifluoromethyl and chloro-substituted aniline structure makes it a versatile building block for the construction of complex molecules with potential therapeutic applications. Recent studies have highlighted its role in the synthesis of fungicides, herbicides, and pharmaceutical candidates targeting various diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 6-Chloro-2-methyl-3-(trifluoromethyl)aniline as a precursor for the development of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several tyrosine kinases implicated in cancer progression. The trifluoromethyl group was found to enhance both the binding affinity and metabolic stability of the resulting inhibitors, underscoring the importance of this structural motif in drug design.

Another significant application was reported in the field of agrochemical research. A 2022 patent (WO2022156789) describes the use of 6-Chloro-2-methyl-3-(trifluoromethyl)aniline in the synthesis of next-generation fungicides. The resulting compounds showed remarkable efficacy against a broad spectrum of plant pathogens while maintaining favorable environmental profiles. The presence of the chloro and trifluoromethyl groups was crucial for both the biological activity and the physicochemical properties of these agrochemicals.

Recent synthetic methodology developments have also focused on more efficient routes to produce 6-Chloro-2-methyl-3-(trifluoromethyl)aniline. A 2023 publication in Organic Process Research & Development presented a novel catalytic system that significantly improves the yield and purity of this intermediate while reducing waste generation. This advancement is particularly important for scaling up production to meet the growing demand in both pharmaceutical and agricultural applications.

The safety profile of 6-Chloro-2-methyl-3-(trifluoromethyl)aniline has been the subject of recent toxicological studies. A 2023 regulatory assessment published in Chemical Research in Toxicology concluded that while the compound requires careful handling due to its aniline structure, it presents a manageable risk profile when proper safety protocols are followed. This finding supports its continued use as an important intermediate in industrial and research settings.

Looking forward, the unique properties of 6-Chloro-2-methyl-3-(trifluoromethyl)aniline continue to inspire new research directions. Current investigations are exploring its potential in the development of PET radiotracers for medical imaging, taking advantage of the fluorine atoms that could potentially be replaced with fluorine-18. Additionally, computational studies are underway to predict new bioactive derivatives that could expand its applications in drug discovery programs.